N,N-Diethyl-5-(hydrazinecarbonyl)thiophene-2-carboxamide

• CAS RN: 921210-96-0
• Molecular Formula: C10H15N3O2S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: N,N-diethyl-5-(hydrazinecarbonyl)thiophene-2-carboxamide
• InChI: InChI=1S/C10H15N3O2S/c1-3-13(4-2)10(15)8-6-5-7(16-8)9(14)12-11/h5-6H,3-4,11H2,1-2H3,(H,12,14)
• InChI Key: ZKIIGKHVYWOSLX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(S1)C(=O)NN

Description

N,N-Diethyl-5-(hydrazinecarbonyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-(diethylcarbamoyl)thiophene-2-carboxylate (247 mg, 1.02 mmol) in ethanol (9 mL) was stirred with hydrazine monohydrate (495 mg, 10.2 mol) at 90° C. for 6 hours. After addition of water, the reaction solution was extracted with ethyl acetate and chloroform, and the extract was dried over anhydrous magnesium sulfate and concentrated to give the desired product (yield 89%).